molecular formula C45H62N2O13 B231824 4-O-[2-(Dipropylamino)-2-oxoethyl]rifamycin CAS No. 16784-03-5

4-O-[2-(Dipropylamino)-2-oxoethyl]rifamycin

Cat. No. B231824
CAS RN: 16784-03-5
M. Wt: 839 g/mol
InChI Key: QHVUVGMQPCPTDZ-QMTLBGNESA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-O-[2-(Dipropylamino)-2-oxoethyl]rifamycin is a synthetic derivative of the antibiotic rifamycin. It is a potent inhibitor of RNA polymerase, which is an essential enzyme for the transcription of bacterial DNA. The compound has been extensively studied for its potential applications in scientific research, particularly in the field of microbiology.

Mechanism of Action

The mechanism of action of 4-O-[2-(Dipropylamino)-2-oxoethyl]rifamycin involves the inhibition of bacterial RNA polymerase. The compound binds to the enzyme and prevents it from transcribing DNA into RNA. This leads to the inhibition of bacterial growth and replication.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-O-[2-(Dipropylamino)-2-oxoethyl]rifamycin include the inhibition of bacterial RNA synthesis, which leads to the inhibition of bacterial growth and replication. The compound has been shown to be effective against a wide range of bacterial species, including Mycobacterium tuberculosis, which causes tuberculosis.

Advantages and Limitations for Lab Experiments

The advantages of using 4-O-[2-(Dipropylamino)-2-oxoethyl]rifamycin in lab experiments include its potent inhibitory activity against bacterial RNA polymerase, its broad-spectrum antimicrobial activity, and its relatively low toxicity to mammalian cells. However, the compound has some limitations, including its limited solubility in aqueous solutions and its susceptibility to degradation under certain conditions.

Future Directions

There are several future directions for the research and development of 4-O-[2-(Dipropylamino)-2-oxoethyl]rifamycin. These include:
1. The development of new derivatives of the compound with improved solubility and stability.
2. The study of the compound's effects on different bacterial species and its potential applications in the treatment of bacterial infections.
3. The investigation of the compound's mechanism of action at the molecular level, including its interactions with RNA polymerase and other cellular components.
4. The development of new antimicrobial agents based on the structure and activity of 4-O-[2-(Dipropylamino)-2-oxoethyl]rifamycin.
Conclusion:
In conclusion, 4-O-[2-(Dipropylamino)-2-oxoethyl]rifamycin is a potent inhibitor of bacterial RNA polymerase with broad-spectrum antimicrobial activity. The compound has been extensively studied for its potential applications in scientific research, particularly in the field of microbiology. Further research is needed to fully understand the compound's mechanism of action and to develop new derivatives and antimicrobial agents based on its structure and activity.

Synthesis Methods

The synthesis of 4-O-[2-(Dipropylamino)-2-oxoethyl]rifamycin involves the modification of the rifamycin molecule to incorporate the dipropylamino and oxoethyl groups. The process is complex and requires the use of specialized equipment and reagents. The most commonly used method involves the reaction of rifamycin with dipropylamine and acetic anhydride in the presence of a catalyst such as sulfuric acid.

Scientific Research Applications

4-O-[2-(Dipropylamino)-2-oxoethyl]rifamycin has been used extensively in scientific research for its ability to inhibit bacterial RNA polymerase. The compound has been used to study the mechanisms of transcription and gene regulation in bacteria. It has also been used in the development of new antibiotics and antimicrobial agents.

properties

CAS RN

16784-03-5

Molecular Formula

C45H62N2O13

Molecular Weight

839 g/mol

IUPAC Name

[(9E,19E,21E)-27-[2-[di(propan-2-yl)amino]-2-oxoethoxy]-2,15,17,29-tetrahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,23-dioxo-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(29),2,4,9,19,21,25,27-octaen-13-yl] acetate

InChI

InChI=1S/C45H62N2O13/c1-21(2)47(22(3)4)33(49)20-57-32-19-30-40(53)35-34(32)36-42(28(10)39(35)52)60-45(12,43(36)54)58-18-17-31(56-13)25(7)41(59-29(11)48)27(9)38(51)26(8)37(50)23(5)15-14-16-24(6)44(55)46-30/h14-19,21-23,25-27,31,37-38,41,50-53H,20H2,1-13H3,(H,46,55)/b15-14+,18-17+,24-16+

InChI Key

QHVUVGMQPCPTDZ-QMTLBGNESA-N

Isomeric SMILES

CC1/C=C/C=C(/C(=O)NC2=CC(=C3C(=C2O)C(=C(C4=C3C(=O)C(O4)(O/C=C/C(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C)O)OCC(=O)N(C(C)C)C(C)C)\C

SMILES

CC1C=CC=C(C(=O)NC2=CC(=C3C(=C2O)C(=C(C4=C3C(=O)C(O4)(OC=CC(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C)O)OCC(=O)N(C(C)C)C(C)C)C

Canonical SMILES

CC1C=CC=C(C(=O)NC2=CC(=C3C(=C2O)C(=C(C4=C3C(=O)C(O4)(OC=CC(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C)O)OCC(=O)N(C(C)C)C(C)C)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.